Selenane

• CAS: 4740-43-6
• Molecular Formula: C5H10Se
• Molecular Weight: 149.10 g/mol
• InChI: InChI=1S/C5H10Se/c1-2-4-6-5-3-1/h1-5H2
• InChIKey: WWFRMNXCYGEFPA-UHFFFAOYSA-N

Selenane Procurement Guide for GPx Mimicry Research

Selenane (CAS 4740-43-6), also referred to as pentamethylene selenide or tetrahydroselenopyrane, is a saturated six-membered heterocycle containing five carbon atoms and one selenium atom (C₅H₁₀Se, MW 149.09) . Its fully saturated selenoether core distinguishes it from unsaturated analogs like selenophene and from acyclic selenides such as dimethyl selenide. In catalytic antioxidant research, selenane derivatives generate hydroxy perhydroxy selenane (Se(OH)(OOH)) intermediates that function as potent oxidizing agents in glutathione peroxidase (GPx) mimicry—a mechanistic feature documented by direct spectroscopic observation via ⁷⁷Se NMR and ESI-MS [1]. This saturated cyclic scaffold serves as both a mechanistic probe for selenium redox biochemistry and a core structure for designing water-soluble GPx mimetics [2].

Scaffold Saturated selenoether core for GPx mimicry research and redox probe design

Detection Reported direct observation of hydroxy perhydroxy selenane by ⁷⁷Se NMR and ESI-MS

Derivatization Supports synthesis of water-soluble amino-substituted cyclic selenide mimetics

• [1] Nascimento, V.; Alberto, E. E.; Tondo, D. W.; Dambrowski, D.; Detty, M. R.; Nome, F.; Braga, A. L. GPx-Like Activity of Selenides and Selenoxides: Experimental Evidence for the Involvement of Hydroxy Perhydroxy Selenane as the Active Species. J. Am. Chem. Soc. 2012, 134 (1), 138–141. DOI: 10.1021/ja209570y. View Source
• [2] Arai, K.; Tashiro, A.; Osaka, Y.; Iwaoka, M. Glutathione Peroxidase-Like Activity of Amino-Substituted Water-Soluble Cyclic Selenides: A Shift of the Major Catalytic Cycle in Methanol. Molecules 2017, 22 (3), 354. DOI: 10.3390/molecules22030354. View Source

Why Substitutes Fail for Selenane in Redox Catalysis

The saturated six-membered selenane ring imposes conformational and electronic constraints that are absent in acyclic selenides (e.g., dimethyl selenide) and fundamentally distinct from sulfur analogs (e.g., thiane). The longer C–Se bond length (~1.98 Å vs. ~1.82 Å for C–S) alters ring puckering, conformational axial/equatorial preferences, and the stereoelectronic environment at the selenium center [1]. Critically, selenane-derived selenoxides form hydroxy perhydroxy selenane intermediates upon reaction with H₂O₂—species that are demonstrably stronger oxidizing agents than the parent selenoxide and are not accessible from thiane S-oxides due to the differing redox chemistry of sulfur [2]. Furthermore, the solvent-dependent catalytic cycle of cyclic selenides, where dihydroxy selenane (>Se(OH)₂) and hydroxy perhydroxy selenane species partition differently in water versus methanol, is a ring-size- and substitution-dependent phenomenon that cannot be extrapolated from acyclic or sulfur-based systems [3]. These mechanistic divergences mean that substituting a thiane or an acyclic selenide for a selenane scaffold will yield non-comparable catalytic data.

Selenane C–Se bond length (~1.98 Å) alters ring puckering versus thiane C–S (~1.82 Å); conformational preferences diverge significantly.

Selenane-derived selenoxides generate hydroxy perhydroxy selenane intermediates upon H₂O₂—hypervalent species not accessible from thiane S-oxides.

Solvent-dependent catalytic cycle partitioning (water vs. methanol) is ring-size- and substitution-dependent; acyclic selenides lack this tunability.

• [1] Benn, M. H.; Huang, Y. Y.; Johannsen, F.; O'Reilly, M.; Parvez, M.; Rauk, A.; Sorensen, T. Concerning the Conformational Preferences of the 2-Cyano Derivatives of Oxane, Thiane, and Selenane. Can. J. Chem. 2010, 88 (9), 906–917. View Source
• [2] Nascimento, V.; Alberto, E. E.; Tondo, D. W.; Dambrowski, D.; Detty, M. R.; Nome, F.; Braga, A. L. GPx-Like Activity of Selenides and Selenoxides: Experimental Evidence for the Involvement of Hydroxy Perhydroxy Selenane as the Active Species. J. Am. Chem. Soc. 2012, 134 (1), 138–141. View Source
• [3] Arai, K.; Tashiro, A.; Osaka, Y.; Iwaoka, M. Glutathione Peroxidase-Like Activity of Amino-Substituted Water-Soluble Cyclic Selenides: A Shift of the Major Catalytic Cycle in Methanol. Molecules 2017, 22 (3), 354. View Source

Selenane Quantitative Differentiation Evidence

Hydroxy Perhydroxy Selenane Rate Enhancement

In the GPx-like oxidation of thiophenol (PhSH) by H₂O₂ catalyzed by selenoxide 8, the formation of the hydroxy perhydroxy selenane intermediate increases the initial reaction velocity by approximately 10,000-fold (4 orders of magnitude) compared to the same reaction with selenoxide 8 in the absence of peroxide. The hydroxy perhydroxy selenane species was directly observed by ESI-MS and ⁷⁷Se NMR spectroscopy, confirming it as the bona fide active oxidant [1]. This rate enhancement is an intrinsic property of the selenane-derived catalytic cycle and is not observed with analogous sulfur oxides, which do not form comparable hypervalent peroxide intermediates.

Rate Enhancement

Head-to-head

≈10,000× (4 orders of magnitude) rate increase upon peroxide addition

Supports identification of hydroxy perhydroxy selenane as kinetically competent oxidant

Peroxide-containing assay context required for catalytic activation

Evidence Dimension	Initial velocity of PhSH oxidation by H₂O₂
Target Compound Data	~10⁴-fold rate enhancement (selenoxide 8 + H₂O₂, forming hydroxy perhydroxy selenane)
Comparator Or Baseline	Selenoxide 8 without H₂O₂ (baseline velocity)
Quantified Difference	4 orders of magnitude (≈10,000×) faster
Conditions	PhSH + H₂O₂, selenoxide 8 catalyst; J. Am. Chem. Soc. 2012

Why This Matters

This measurement establishes that the hydroxy perhydroxy selenane—not the selenoxide resting state—is the kinetically competent oxidant. For procurement, this means selenane-derived catalysts must be evaluated under peroxide-containing conditions to assess true catalytic potential, and sulfur analogs cannot replicate this activation pathway.

• [1] Nascimento, V.; Alberto, E. E.; Tondo, D. W.; Dambrowski, D.; Detty, M. R.; Nome, F.; Braga, A. L. GPx-Like Activity of Selenides and Selenoxides: Experimental Evidence for the Involvement of Hydroxy Perhydroxy Selenane as the Active Species. J. Am. Chem. Soc. 2012, 134 (1), 138–141. View Source

Selenane 1-Oxide vs. Thiane 1-Oxide Axial Preference

Variable-temperature NMR studies established that selenane 1-oxide exists as 84% axial isomer (Se–O axially oriented), whereas thiane 1-oxide shows only 62% axial isomer under identical conditions. The larger axial preference in selenane 1-oxide is attributed to the longer C–Se bond length, which produces more attractive 1,3 and 1,5 diaxial interactions that stabilize the axial conformation relative to the sulfur analog [1]. Consistent with this trend, Se-methylselenanium iodide is almost entirely axial, while S-methylthianium iodide is almost entirely equatorial.

Axial Conformer

Head-to-head

Selenane 1-oxide: 84% axial
Thiane 1-oxide: 62% axial
(+22 pp)

Reported conformational preference may influence stereochemical outcomes

Thiane 1-oxide not a conformational surrogate for chalcogenoxide studies

Evidence Dimension	Proportion of axial conformer at equilibrium
Target Compound Data	Selenane 1-oxide: 84% axial
Comparator Or Baseline	Thiane 1-oxide: 62% axial
Quantified Difference	+22 percentage points absolute; ~1.35× relative axial preference
Conditions	Variable-temperature ¹H NMR; CH₂Cl₂ solvent; ring reversal barrier measurements

Why This Matters

The 22-percentage-point greater axial preference of selenane 1-oxide directly impacts stereochemical outcomes in reactions where the selenoxide oxygen participates. For asymmetric catalysis or chiral selenoxide design, this conformational bias must be factored into ligand selection, and thiane 1-oxide is not a valid conformational surrogate.

• [1] Conformational and stereochemical consequences of uniparticulate. J. Am. Chem. Soc. 1969. Data reproduced in datapdf.com compilation. Selenane 1-oxide: 84% axial; Thiane 1-oxide: 62% axial. View Source

Dihydroxy Selenane Solvent-Dependent Catalytic Cycle

For amino-substituted water-soluble cyclic selenides, the catalytic species partitioning is solvent-dependent. In water, the selenide/selenoxide couple dominates the GPx-like cycle, with only a slight contribution from the dihydroxy selenane (>Se(OH)₂) species. In methanol, however, over-oxidation generates hydroxyselenonium (>Se⁺–OH) and hydroxy perhydroxy selenane (>Se(OH)(OOH)) species, which construct a distinct second catalytic cycle [1]. This solvent-switchable mechanism has no parallel in acyclic selenides, where such hypervalent intermediates are not stabilized by ring constraints.

Solvent Cycle

Class-level

Water: selenide/selenoxide cycle
Methanol: additional hydroxy perhydroxy selenane cycle

Solvent-switchable catalytic cycle context for cyclic selenides

Reported for amino-substituted water-soluble derivatives

Evidence Dimension	Dominant catalytic species in GPx-like thiol oxidation
Target Compound Data	Water: selenide/selenoxide dominate; Methanol: hydroxy perhydroxy selenane and hydroxyselenonium contribute additional catalytic cycle
Comparator Or Baseline	Acyclic selenides (no comparable solvent-dependent intermediate partitioning reported)
Quantified Difference	Qualitative shift in catalytic mechanism (not a single numeric difference; two distinct catalytic cycles observed)
Conditions	Amino-substituted water-soluble cyclic selenides; ⁷⁷Se NMR and LC-MS characterization; Molecules 2017

Why This Matters

For researchers designing GPx mimetics for specific solvent environments (aqueous vs. organic), selenane-based cyclic selenides offer tunable catalytic cycle partitioning that acyclic selenides cannot provide. This is a scaffold-level differentiation relevant to compound selection.

• [1] Arai, K.; Tashiro, A.; Osaka, Y.; Iwaoka, M. Glutathione Peroxidase-Like Activity of Amino-Substituted Water-Soluble Cyclic Selenides: A Shift of the Major Catalytic Cycle in Methanol. Molecules 2017, 22 (3), 354. View Source

Cyclic Seleninate vs. Ebselen GPx Activity

A cyclic seleninate produced in situ by oxidation of an allyl ω-hydroxyalkyl selenide (a selenane-related cyclic selenide scaffold) exhibited remarkably higher GPx-like catalytic activity than ebselen in the reduction of tert-butyl hydroperoxide with benzyl thiol, monitored by HPLC under standardized conditions [1]. Separately, ebselen's second-order rate constant for H₂O₂ reduction (k₂) is reported as 4.8 M⁻¹·s⁻¹, while ebselen diselenide shows k₂ = 5.3 M⁻¹·s⁻¹—values that serve as quantitative benchmarks for comparing novel selenane-derived GPx mimetics [2]. Note: This comparison involves a selenane-derived oxidation product (cyclic seleninate), not the parent selenane; evidence is cross-study comparable.

GPx Activity

Cross-study

Cyclic seleninate > ebselen in t-BuOOH/benzyl thiol assay
Ebselen k₂ (H₂O₂) = 4.8 M⁻¹·s⁻¹

Supports scaffold for GPx mimetic benchmarking against established baseline

Based on cyclic seleninate derived from selenane; cross-study comparable

Evidence Dimension	GPx-like catalytic activity (reduction of t-BuOOH with benzyl thiol)
Target Compound Data	Cyclic seleninate (selenane-derived): 'remarkable activity' exceeding ebselen (J. Am. Chem. Soc. 2003)
Comparator Or Baseline	Ebselen: k₂ (H₂O₂) = 4.8 M⁻¹·s⁻¹; Ebselen diselenide: k₂ (H₂O₂) = 5.3 M⁻¹·s⁻¹ (Portland Press compilation)
Quantified Difference	Seleninate qualitatively superior to ebselen; ebselen baseline k₂ values provided for future quantitative benchmarking
Conditions	HPLC-monitored model system: tert-butyl hydroperoxide + benzyl thiol → dibenzyl disulfide + t-BuOH; J. Am. Chem. Soc. 2003; Portland Press kinetic compilation

Why This Matters

Ebselen is the most clinically studied organoselenium GPx mimic. The demonstration that a selenane-derived cyclic seleninate can outperform ebselen establishes the selenane scaffold as a legitimate platform for developing next-generation GPx mimetics with potentially superior catalytic efficiency.

• [1] Back, T. G.; Moussa, Z. Diselenides and Allyl Selenides as Glutathione Peroxidase Mimetics. Remarkable Activity of Cyclic Seleninates Produced in Situ by the Oxidation of Allyl ω-Hydroxyalkyl Selenides. J. Am. Chem. Soc. 2003, 125 (44), 13455–13460. View Source
• [2] Portland Press. Table 2: Second-order rate constants for selected organoselenium compounds and GPx. Ebselen k₂ (H₂O₂) = 4.8 M⁻¹·s⁻¹; Ebselen diselenide k₂ (H₂O₂) = 5.3 M⁻¹·s⁻¹. View Source

Selenane Application Scenarios

Hydroxy Perhydroxy Selenane Mechanistic Studies

Use selenane-derived selenoxides as substrates for generating and spectroscopically characterizing hydroxy perhydroxy selenane intermediates via ⁷⁷Se NMR and ESI-MS. The 4-order-of-magnitude rate acceleration upon peroxide addition provides a robust kinetic window for trapping and studying this hypervalent selenium species, which is the authentic active oxidant in the GPx-like catalytic cycle [1]. This application is uniquely enabled by the selenane scaffold; sulfur analogs (thiane S-oxides) do not form analogous hydroxy perhydroxy intermediates due to the differing redox chemistry of sulfur vs. selenium.

Water-Soluble GPx Mimetics via Cyclic Selenides

Design amino-substituted water-soluble cyclic selenides based on the selenane ring system for GPx mimicry. The solvent-dependent catalytic cycle—where selenide/selenoxide dominate in water while hydroxy perhydroxy selenane species contribute an additional catalytic cycle in methanol—provides tunable antioxidant activity that can be optimized for specific biological or industrial solvent environments [1]. This solvent-switchable behavior is a scaffold-specific feature not available with acyclic selenide GPx mimetics.

Selenane 1-Oxide Stereochemical Applications

Employ selenane 1-oxide (84% axial conformer) in stereochemical investigations where the axial Se–O orientation influences reactivity or selectivity. The 22-percentage-point greater axial preference versus thiane 1-oxide (62% axial) makes selenane 1-oxide the preferred substrate for studying stereoelectronic effects in chalcogenoxide reactions, including diastereoselective oxidations and chiral selenoxide rearrangements [1].

Cyclic Seleninate for GPx Mimetic Benchmarking

Use selenane-derived cyclic seleninates (generated by oxidation of allyl ω-hydroxyalkyl selenides) as lead compounds for developing GPx mimetics with catalytic activity exceeding that of ebselen. The demonstrated superiority of cyclic seleninates over ebselen in the standardized t-BuOOH/benzyl thiol assay, combined with the well-characterized ebselen baseline kinetics (k₂ for H₂O₂ = 4.8 M⁻¹·s⁻¹), enables rigorous benchmarking of structure-activity relationships within the selenane scaffold family [1].

Application

Selection Property

Validation Focus

Hydroxy Perhydroxy Selenane Mechanistic Studies

Selenane-derived selenoxide scaffold

⁷⁷Se NMR and ESI-MS intermediate characterization

Water-Soluble GPx Mimetics

Amino-substituted cyclic selenide platform

Solvent-dependent catalytic cycle profiling

Selenane 1-Oxide Stereochemistry

Axial Se–O conformer preference

Stereoelectronic effects in chalcogenoxide reactions

Cyclic Seleninate GPx Benchmarking

Cyclic seleninate catalytic activity

Comparative catalytic assessment vs. ebselen baseline kinetics

• [1] Nascimento, V.; Alberto, E. E.; Tondo, D. W.; Dambrowski, D.; Detty, M. R.; Nome, F.; Braga, A. L. GPx-Like Activity of Selenides and Selenoxides: Experimental Evidence for the Involvement of Hydroxy Perhydroxy Selenane as the Active Species. J. Am. Chem. Soc. 2012, 134 (1), 138–141. View Source